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Compound of Interest

Compound Name: Methylaminoacetonitrile sulfate

CAS No.: 33986-15-1

Cat. No.: B1418051

Get Quote

This guide provides a comprehensive technical overview of the methodologies for the complete

structural elucidation of methylaminoacetonitrile sulfate. Tailored for researchers, scientists,

and professionals in drug development, this document moves beyond procedural lists to offer a

deep dive into the causality behind experimental choices, ensuring a robust and validated

approach to structural analysis.

Introduction: The Significance of Structural Clarity
Methylaminoacetonitrile sulfate is a small organic molecule of interest in various chemical

and pharmaceutical research domains. Its precise atomic arrangement, including bond lengths,

angles, and intermolecular interactions, is fundamental to understanding its chemical reactivity,

physical properties, and potential biological activity. A thorough structural analysis is, therefore,

a critical step in its characterization, providing the foundational data for further development

and application. This guide outlines a multi-technique approach to unravel the structural

intricacies of this compound.
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Prior to advanced structural analysis, a baseline understanding of the compound's physical and

chemical properties is essential. These properties not only confirm the identity and purity of the

substance but also inform the selection of appropriate analytical techniques.

Property Value Source(s)

Molecular Formula C₃H₈N₂O₄S [1]

Molecular Weight 168.17 g/mol [1]

Appearance
White to orange to green

powder to crystal
[1]

Melting Point 159.0 to 163.0 °C [1]

CAS Number 33986-15-1 [1]

Definitive Structure Determination: Single-Crystal X-
ray Crystallography
Single-crystal X-ray crystallography stands as the definitive method for determining the three-

dimensional atomic arrangement of a crystalline solid.[2] This technique provides precise

information on bond lengths, bond angles, and the packing of molecules within the crystal

lattice.

The Rationale Behind Crystallography
For a molecule like methylaminoacetonitrile sulfate, which exists as a salt, crystallography is

invaluable. It will not only reveal the covalent structure of the methylaminoacetonitrile cation but

also the geometry of the sulfate anion and, crucially, the intricate network of hydrogen bonds

and other non-covalent interactions that dictate the crystal's architecture.

Experimental Workflow: A Self-Validating Protocol
The process from a powdered sample to a refined crystal structure is a meticulous one, with

each step designed to ensure the quality and reliability of the final model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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